Cas no 852374-45-9 (2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 852374-45-9
• MF: C₁₈H₁₈FN₅OS
• MW: 371.43182516098
• CID: 6435855
• PubChem ID: 7118021
• Update Time: 2025-05-25

2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one
• 2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-1-piperidin-1-ylethanone
• SR-01000135512-1
• SR-01000135512
• 2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-(piperidin-1-yl)ethanone
• F0676-0362
• 852374-45-9
• 2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• AKOS024595243
• 2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-(piperidin-1-yl)ethan-1-one
• Ethanone, 2-[[3-(3-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-1-(1-piperidinyl)-

• Inchi： 1S/C18H18FN5OS/c19-14-6-4-5-13(11-14)18-21-20-15-7-8-16(22-24(15)18)26-12-17(25)23-9-2-1-3-10-23/h4-8,11H,1-3,9-10,12H2
• InChI Key： KLDSATPNVUERTP-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1=NN2C(C3=CC=CC(F)=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 371.12160955g/mol
• Monoisotopic Mass: 371.12160955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.7Ų

Additional information on 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one

Comprehensive Analysis of 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one (CAS No. 852374-45-9)

The compound 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one, identified by its CAS No. 852374-45-9, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique triazolopyridazine core, which is increasingly recognized for its role in modulating biological pathways. Researchers are particularly interested in its sulfanyl and piperidinyl functional groups, which contribute to its binding affinity and selectivity in target interactions.

In recent years, the demand for novel heterocyclic compounds like 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one has surged due to their applications in drug discovery. The fluorophenyl moiety, in particular, enhances the compound's metabolic stability, making it a candidate for further investigation in central nervous system (CNS) disorders and inflammatory diseases. These areas align with current trends in precision medicine and personalized therapeutics, where small-molecule modulators are pivotal.

The synthesis of CAS No. 852374-45-9 involves multi-step organic reactions, with emphasis on the formation of the 1,2,4-triazolo[4,3-b]pyridazine scaffold. This process has been optimized to improve yield and purity, addressing challenges such as regioselectivity and byproduct formation. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize the compound, ensuring compliance with industry standards for pharmaceutical intermediates.

From a commercial perspective, 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one is supplied by leading chemical manufacturers under stringent quality control protocols. Its pricing and availability are influenced by factors such as raw material sourcing and regulatory requirements. Researchers often inquire about bulk synthesis options and custom modifications, reflecting the compound's versatility in experimental settings.

Ongoing studies explore the structure-activity relationship (SAR) of this compound, with preliminary data suggesting promising interactions with kinase enzymes and G-protein-coupled receptors (GPCRs). Such findings have sparked interest in its potential as a lead compound for new therapeutics. Additionally, computational modeling tools like molecular docking are being used to predict its binding modes, accelerating the drug development pipeline.

In summary, 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one (CAS No. 852374-45-9) represents a compelling area of research at the intersection of medicinal chemistry and molecular biology. Its structural complexity and functional diversity make it a valuable asset for addressing unmet medical needs, particularly in the realms of neurology and immunology. As scientific advancements continue, this compound is poised to play a critical role in next-generation therapeutics.